Cas no 304693-84-3 (ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
• CAS No: 304693-84-3
• MF: C₁₉H₁₅NO₇
• MW: 369.324905633926
• CID: 5996531
• PubChem ID: 1335016
• Update Time: 2025-08-04

ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
• ethyl 2-methyl-5-((3-nitrobenzoyl)oxy)benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-[(3-nitrobenzoyl)oxy]-, ethyl ester
• ethyl 2-methyl-5-(3-nitrobenzoyl)oxy-1-benzofuran-3-carboxylate
• BIM-0002595.P001
• Oprea1_504247
• CBMicro_002649
• EU-0040828
• 304693-84-3
• 3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl 3-nitrobenzoate
• AKOS001616421
• SR-01000456890
• F0215-0021
• ETHYL 2-METHYL-5-((3-NITROBENZOYL)OXY)-1-BENZOFURAN-3-CARBOXYLATE
• SR-01000456890-1
• SMSF0018469
• CB04241

• Inchi： 1S/C19H15NO7/c1-3-25-19(22)17-11(2)26-16-8-7-14(10-15(16)17)27-18(21)12-5-4-6-13(9-12)20(23)24/h4-10H,3H2,1-2H3
• InChI Key： HLXBCAAKIYNUFL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(=O)C3=CC=CC([N+]([O-])=O)=C3)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 369.08485182g/mol
• Monoisotopic Mass: 369.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 112Ų

Additional information on ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate

Ethyl 2-Methyl-5-(3-Nitrobenzoyloxy)-1-Benzofuran-3-Carboxylate (CAS No. 304693-84-3): A Comprehensive Overview

Ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate (CAS No. 304693-84-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential therapeutic applications and intriguing chemical properties.

The molecular structure of ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate consists of a benzofuran core, a nitrobenzoyloxy group, and an ethyl ester moiety. The benzofuran ring, a fused heterocyclic system, is known for its stability and biological activity. The presence of the nitro group introduces electron-withdrawing properties, which can influence the compound's reactivity and biological behavior. The ethyl ester group, on the other hand, confers solubility and can be metabolized in vivo to release the carboxylic acid form.

Recent research has focused on the pharmacological properties of ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities. In a study published in the *Journal of Medicinal Chemistry* in 2021, researchers demonstrated that ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

Furthermore, the compound has been evaluated for its antiproliferative effects on various cancer cell lines. A study conducted by a team at the National Cancer Institute found that ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate exhibited significant cytotoxicity against human breast cancer (MCF-7) and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase. These results highlight the compound's potential as a lead molecule for anticancer drug development.

In addition to its biological activities, ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate has been studied for its synthetic accessibility and chemical reactivity. Synthetic routes have been developed to efficiently produce this compound, with one notable method involving the coupling of 2-methylbenzofuran-3-carboxylic acid with 3-nitrobenzoyl chloride followed by esterification with ethanol. The robustness of these synthetic protocols ensures consistent quality and scalability for industrial applications.

The stability and storage conditions of ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate are also important considerations for both research and commercial purposes. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place away from direct sunlight to maintain its integrity. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to ensure safety.

From an environmental perspective, the impact of ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate on ecosystems is an area of ongoing research. Preliminary studies suggest that it has low toxicity to aquatic organisms when used at therapeutic concentrations. However, further investigations are needed to fully understand its environmental fate and potential risks.

In conclusion, ethyl 2-methyl-5-(3-nitrobenzoyloxy)-1-benzofuran-3-carboxylate (CAS No. 304693-84-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.